Cas no 950-70-9 (1,4-Benzenedicarbonyl difluoride, 2,3,5,6-tetrafluoro-)

• Product name: 1,4-Benzenedicarbonyl difluoride, 2,3,5,6-tetrafluoro-
• CAS No: 950-70-9
• MF: C₈F₆O₂
• MW: 242.074823379517
• MDL: MFCD22054025
• CID: 752011
• PubChem ID: 15134991

1,4-Benzenedicarbonyl difluoride, 2,3,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarbonyl difluoride, 2,3,5,6-tetrafluoro-
• 2,3,5,6-tetrafluorobenzene-1,4-dicarbonyl fluoride
• SCHEMBL1900629
• Tetrafluoroterephthaloyl fluoride
• 2,3,5,6-Tetrafluorobenzene-1,4-dicarbonyl difluoride
• DTXSID50568802
• 950-70-9
• MFCD22054025

• MDL： MFCD22054025
• Inchi： InChI=1S/C8F6O2/c9-3-1(7(13)15)4(10)6(12)2(5(3)11)8(14)16
• InChI Key： ROHSNXARKQFYRZ-UHFFFAOYSA-N
• SMILES： C1(=C(C(=C(C(=C1F)F)C(=O)F)F)F)C(=O)F

Computed Properties

• Exact Mass: 241.98024821g/mol
• Monoisotopic Mass: 241.98024821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1,4-Benzenedicarbonyl difluoride, 2,3,5,6-tetrafluoro-

Introduction to 1,4-Benzenedicarbonyl Difluoride, 2,3,5,6-Tetrafluoro- (CAS No. 950-70-9)

1,4-Benzenedicarbonyl difluoride, 2,3,5,6-tetrafluoro- (CAS No. 950-70-9) is a highly versatile and important compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzene ring substituted with four fluorine atoms and two carboxylic acid groups. Its chemical formula is C₈H₂F₆O₄, and it has a molecular weight of approximately 278.05 g/mol.

The 1,4-benzenedicarbonyl difluoride molecule is of particular interest due to its high degree of fluorination and the presence of carboxylic acid functionalities. These features make it an excellent building block for the synthesis of various functional materials and pharmaceuticals. The fluorine atoms enhance the compound's stability and bioavailability, while the carboxylic acid groups provide reactive sites for further chemical modifications.

In recent years, 1,4-benzenedicarbonyl difluoride has gained significant attention in the development of new materials and drugs. One of the key areas of research involves its use in the synthesis of fluorinated polymers. These polymers exhibit exceptional properties such as high thermal stability, chemical resistance, and low surface energy, making them ideal for applications in coatings, adhesives, and electronic materials.

In the pharmaceutical industry, 1,4-benzenedicarbonyl difluoride is being explored as a precursor for the synthesis of fluorinated drugs. Fluorine atoms are known to improve the pharmacokinetic properties of drugs by enhancing their metabolic stability and bioavailability. This makes 1,4-benzenedicarbonyl difluoride a valuable intermediate in the development of new therapeutic agents.

A notable example of its application in drug development is its use in the synthesis of antiviral agents. Recent studies have shown that compounds derived from 1,4-benzenedicarbonyl difluoride exhibit potent antiviral activity against a range of viral pathogens. This has opened up new avenues for the treatment of viral infections such as influenza and HIV.

Beyond its use in materials science and pharmaceuticals, 1,4-benzenedicarbonyl difluoride is also being investigated for its potential in catalysis. The unique electronic properties of the fluorinated benzene ring make it an effective ligand for metal catalysts used in various organic transformations. This has led to the development of more efficient and selective catalytic processes in industrial chemistry.

The synthesis of 1,4-benzenedicarbonyl difluoride typically involves multi-step reactions starting from readily available precursors such as terephthalic acid or fluoro-substituted aromatic compounds. Advanced synthetic methods have been developed to improve the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of safety and handling, 1,4-benzenedicarbonyl difluoride should be managed with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. Additionally, it is important to follow all relevant safety guidelines and regulations to ensure safe storage and disposal.

The future prospects for 1,4-benzenedicarbonyl difluoride are promising. Ongoing research continues to uncover new applications and properties that could further expand its utility in various fields. As scientists delve deeper into the chemistry of this compound, it is likely that we will see even more innovative uses emerge in the coming years.